Cas no 1971123-98-4 (rac-(1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis)

• Product Name: rac-(1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis
• CAS No: 1971123-98-4
• CID: 4632221
• PubChem ID: 122423933
• Update Time: 2025-05-24

rac-(1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis

Additional information on rac-(1s,3s)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis

Rac-(1S,3S)-3-(1H-Imidazol-2-yl)cyclobutan-1-amine Dihydrochloride, Cis: A Comprehensive Overview

The compound rac-(1S,3S)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride, cis (CAS No. 1971123-98-4) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications.

Chemical Structure and Synthesis

The molecule rac-(1S,3S)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride consists of a cyclobutane ring substituted with an imidazole group at the 3-position and an amino group at the 1-position. The stereochemistry of the compound is defined as (1S,3S), which contributes to its cis configuration. The presence of the imidazole ring introduces aromaticity and potential hydrogen bonding capabilities, making it a versatile building block for drug design.

The synthesis of this compound typically involves a multi-step process that includes the formation of the cyclobutane ring, followed by substitution reactions to introduce the imidazole and amino groups. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the (1S,3S) stereocenter, ensuring high enantiomeric purity. This has been a significant breakthrough in the field of asymmetric catalysis.

Pharmacological Properties and Biological Activity

Research into rac-(1S,3S)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride has revealed its potential as a modulator of various biological targets. Notably, studies have shown that this compound exhibits potent activity against certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as cardiovascular diseases and central nervous system disorders.

Recent studies have also highlighted its ability to act as a ligand for ion channels, particularly voltage-gated sodium channels. This property makes it a promising candidate for the development of anti-inflammatory and analgesic agents. Furthermore, its interaction with histamine H₃ receptors has been explored, suggesting potential applications in treating conditions like schizophrenia and Alzheimer's disease.

Applications in Drug Discovery

The unique combination of structural features in rac-(1S,3S)-3-(1H-imidazol-2-yl)cyclobutan-1-amine dihydrochloride makes it an attractive scaffold for drug design. Its small molecular size allows for easy optimization of pharmacokinetic properties while maintaining high potency against target proteins.

In preclinical models, this compound has demonstrated excellent bioavailability and selectivity for its target receptors. These attributes are crucial for advancing candidates into clinical trials. Current research efforts are focused on optimizing its pharmacokinetic profile to enhance its therapeutic potential.

Safety and Toxicological Profile

As with any novel drug candidate, understanding the safety profile of rac-(1S,3S)-3-(1H-imidazol-2-y)cyclobutan-amine dihydrochloride is paramount. Initial toxicological studies have indicated that it exhibits low toxicity at therapeutic doses. However, further investigations are required to fully characterize its safety profile across different species.

Efforts are also underway to assess its potential for inducing off-target effects or adverse drug reactions. Computational modeling techniques have been employed to predict interactions with unintended biological targets, providing valuable insights into its safety profile.

Conclusion

Rac-(1S,3S)-3-(1H-imidazol-cyclobutan-amine dihydrochloride, cis) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool in the development of novel therapeutics across multiple therapeutic areas.

As research continues to uncover new insights into its pharmacological properties and mechanisms of action, this compound is expected to play an increasingly important role in the pipeline of innovative medicines. The integration of cutting-edge synthetic methodologies with advanced biological assays ensures that this molecule will remain at the forefront of scientific exploration for years to come.